5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide, 95%
Overview
Description
5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide is a chemical compound that belongs to the class of organic compounds known as nitrothiophenes . Thiophenes are five-membered aromatic rings containing four carbon atoms and a sulfur atom. The nitro group (-NO2) and sulfonamide group (-SO2NH2) are functional groups often seen in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiophene ring, which is a five-membered aromatic ring with four carbon atoms and one sulfur atom. The ring would be substituted with a nitro group (-NO2), a chloro group (-Cl), and a sulfonamide group (-SO2NH2) .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. The nitro group is electron-withdrawing, which could make the thiophene ring less nucleophilic. The sulfonamide group could potentially engage in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro, chloro, and sulfonamide groups could affect properties such as solubility, melting point, and acidity .Scientific Research Applications
Synthesis of Drugs and Bioactive Molecules
This compound plays a significant role in the synthesis of drugs and bioactive molecules, particularly those incorporating a nitro (het)arene core. The nitro group in aromatic compounds is crucial for creating a wide range of biologically active molecules used in pharmaceuticals .
Anticancer Research
Derivatives of 5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide have been synthesized and evaluated for their anticancer properties. Some compounds in this category have shown promising antitumor activity, making them valuable for further cancer research .
Development of COX Inhibitors
The compound has been linked to the development of cyclooxygenase (COX) inhibitors. Specifically, derivatives like N-(4-nitro-2-phenoxyphenyl)methanesulfonamide (nimesulide) have been reported to inhibit brain COX with increased selectivity for COX-2, which is important in neurological disorders .
Environmental Impact Reduction
Research involving 5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide is driven by the need to reduce environmental impact during the industrial production of drugs. This involves developing new synthesis methods that are more environmentally friendly .
Study of Metabolism and Toxicity
The compound is used in studies focusing on the toxicity and metabolism of nitrodrugs and related biomolecules. Understanding these aspects is crucial for the safe use of these drugs in medical treatments .
Synthesis of Warfarin Analogues
The compound has been utilized in the synthesis of warfarin analogues through Michael addition reactions. This is particularly relevant for the production of anticoagulants that act as vitamin K antagonists .
Safety and Hazards
Future Directions
The study of nitrothiophene derivatives is an active area of research, with potential applications in fields such as medicinal chemistry and material science . Future research could explore the biological activity of this compound, or use it as a building block for the synthesis of more complex molecules.
properties
IUPAC Name |
5-chloro-N-methyl-4-nitrothiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O4S2/c1-7-14(11,12)4-2-3(8(9)10)5(6)13-4/h2,7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCDSUOZBSBWBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=C(S1)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70814777 |
Source
|
| Record name | 5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70814777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide | |
CAS RN |
61714-49-6 |
Source
|
| Record name | 5-Chloro-N-methyl-4-nitrothiophene-2-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70814777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
